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Compound of Interest

Compound Name: Biguanide, dihydriodide

Cat. No.: B15345952 Get Quote

Disclaimer: Publicly available stability data for biguanide dihydriodide is limited. This guide

provides a comprehensive overview based on the known stability of the biguanide scaffold,

related biguanide compounds such as metformin, and the chemical properties of iodide salts.

The information herein should be used as a general guideline, and specific stability studies for

biguanide dihydriodide are strongly recommended.

Introduction
Biguanides are a class of compounds recognized for their therapeutic applications, most

notably as antihyperglycemic agents.[1][2] The stability of any active pharmaceutical ingredient

(API) is a critical factor in drug development, ensuring its safety, efficacy, and shelf-life. This

technical guide delves into the stability and storage considerations for biguanide dihydriodide,

providing insights for researchers, scientists, and drug development professionals.

Understanding the chemical and physical stability of biguanide dihydriodide is paramount for

developing robust formulations and defining appropriate storage conditions.[3]

Chemical and Physical Properties
Biguanide itself is a colorless solid that is soluble in water, forming a highly basic solution.[4]

The dihydriodide salt is expected to be a crystalline solid with increased water solubility

compared to the free base. The presence of the iodide counter-ions will influence the overall

properties of the compound.
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Table 1: General Chemical and Physical Properties of Biguanide and Inferred Properties of

Biguanide Dihydriodide

Property Biguanide (Free Base)
Biguanide Dihydriodide
(Inferred)

Chemical Formula C2H7N5 C2H7N5 · 2HI

Molar Mass 101.11 g/mol 357.94 g/mol

Appearance Colorless solid[4]
White to off-white crystalline

solid

Solubility Soluble in water[4]
Expected to be highly soluble

in water

Acidity (pKa) 3.07, 13.25[4]

The pKa values will be

influenced by the salt

formation.

Factors Affecting Stability
The stability of biguanide dihydriodide is susceptible to several environmental factors.

Temperature
Elevated temperatures can accelerate the degradation of biguanide compounds.[5] Thermal

degradation may lead to the formation of melamine derivatives through the loss of ammonia,

particularly at temperatures above 130°C for the free base.[2] For metformin hydrochloride, a

related biguanide, thermal degradation has been observed to follow zero-order kinetics in

aqueous solutions at temperatures ranging from 30°C to 70°C.[5]

pH
Biguanides are generally stable over a wide pH range.[2] However, extreme pH conditions,

especially in the presence of heat, can lead to hydrolysis. Strong aqueous acids (>1 M) or

bases (>1 M) are typically required to induce significant degradation.[2] The pH of aqueous

solutions of biguanide dihydriodide is expected to be acidic due to the hydroiodic acid salt.
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Light (Photostability)
Compounds containing iodide are known to be sensitive to light.[6][7][8] Photodegradation can

lead to the oxidation of iodide to iodine, which may result in a discoloration of the material

(turning yellow or brown). The biguanide structure itself may also be susceptible to

photodegradation. Therefore, it is crucial to protect biguanide dihydriodide from light.

Humidity (Hygroscopicity)
The hygroscopicity of a substance, its tendency to absorb moisture from the air, is a critical

parameter in pharmaceutical development.[9][10][11][12] While specific data for biguanide

dihydriodide is unavailable, many pharmaceutical salts are hygroscopic. Moisture uptake can

lead to physical changes such as deliquescence and can also accelerate chemical degradation

by facilitating hydrolytic reactions.

Oxygen (Oxidative Stability)
The iodide ion is susceptible to oxidation, which can be initiated by atmospheric oxygen,

especially in the presence of light or metal ions. This can lead to the formation of free iodine

and potentially other degradation products. The biguanide moiety itself is relatively resistant to

mild oxidizing agents.[2]

Degradation Pathways
The primary degradation pathway for biguanides is hydrolysis, which often results in the

formation of urea or biuret as byproducts.[2] For biguanide dihydriodide, two main degradation

pathways can be postulated:

Hydrolysis of the Biguanide Backbone: This is a common degradation route for biguanides,

leading to the formation of guanylurea and ammonia.

Oxidation of the Iodide Counter-ion: The iodide can be oxidized to elemental iodine,

particularly under the influence of light and oxygen.

Caption: Postulated degradation pathways for biguanide dihydriodide.

Recommended Storage and Handling
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Based on the potential stability liabilities, the following storage and handling conditions are

recommended for biguanide dihydriodide.

Table 2: Recommended Storage and Handling Conditions for Biguanide Dihydriodide

Condition Recommendation Rationale

Temperature

Store in a cool place (2-8 °C

for long-term storage is

advisable). Avoid excessive

heat.

To minimize thermal

degradation.

Light
Protect from light by storing in

amber or opaque containers.

To prevent photodegradation

of the iodide and potentially

the biguanide structure.

Humidity

Store in a dry place with a

desiccant if necessary. Use

well-sealed containers.

To prevent moisture absorption

which can lead to physical

changes and chemical

degradation.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon) for long-term storage.

To minimize oxidation of the

iodide counter-ion.

pH of Solutions

Maintain a neutral to slightly

acidic pH for aqueous

solutions. Avoid strongly acidic

or alkaline conditions.

To prevent hydrolysis.

Experimental Protocols for Stability Assessment
A comprehensive stability assessment of biguanide dihydriodide should include forced

degradation studies and long-term stability testing under various conditions.

Forced Degradation Studies
Forced degradation studies are essential to identify potential degradation products and

pathways.[5][13][14][15]
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Acid and Base Hydrolysis: Treat a solution of biguanide dihydriodide with 0.1 M HCl and 0.1

M NaOH at elevated temperatures (e.g., 60°C) for a defined period.

Oxidative Degradation: Expose a solution of the compound to 3% hydrogen peroxide at

room temperature.

Thermal Degradation: Heat the solid compound at a high temperature (e.g., 105°C) for a

specified duration.

Photodegradation: Expose the solid compound and a solution to UV and visible light, as per

ICH Q1B guidelines.

Analytical Methods for Stability Indicating Assays
A stability-indicating analytical method is crucial to separate and quantify the parent compound

from its degradation products.[16]

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV

detection is commonly used for the analysis of biguanides. A C18 column with a mobile

phase consisting of a phosphate buffer and acetonitrile is a good starting point.

Mass Spectrometry (MS): LC-MS can be used to identify the structures of the degradation

products.

UV-Visible Spectroscopy: Can be used for quantification and to monitor for discoloration due

to iodine formation.
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Caption: General workflow for assessing the stability of biguanide dihydriodide.

Signaling Pathways
Biguanides, such as metformin, are known to exert their therapeutic effects through the

activation of the AMP-activated protein kinase (AMPK) pathway.[17][18][19][20] This pathway is

a central regulator of cellular energy homeostasis. The binding of biguanides to mitochondrial

complex I is thought to be a key initiating event.
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Caption: Simplified signaling pathway for biguanides.

Conclusion
While specific stability data for biguanide dihydriodide is not readily available, this technical

guide provides a framework for understanding its potential stability profile based on the

chemistry of the biguanide scaffold and iodide salts. Key considerations for maintaining the
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stability of biguanide dihydriodide include protection from light, moisture, and high

temperatures. The development of a validated stability-indicating analytical method is essential

for accurately assessing its shelf-life and for the development of stable pharmaceutical

formulations. Further experimental studies are necessary to establish a definitive stability

profile for biguanide dihydriodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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